Methyl 4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
Overview
Description
“Methyl 4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate” is a synthetic compound with the molecular formula C6H7NO4 . It has an average mass of 157.124 Da and a monoisotopic mass of 157.037506 Da .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 1- (arylmethyl)-2,5-dihydro-4-hydroxy-5-oxo-1H-pyrrole-3-carboxamides were synthesized using N-tritylated acrylamide as a starting material . Their zinc (II) complexes were readily prepared by simply mixing the compounds and ZnSO4 in the presence of LiOH .Scientific Research Applications
Photodecomposition and Dehydrodimerization
A study conducted by Ghaffari-Tabrizi, Margaretha, and Schmalle (1984) explored the light-induced dehydrodimerization of 3-hydroxypyrroles, including compounds similar to Methyl 4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate. They found that irradiation of these compounds resulted in the formation of bi(3-oxo-2,3-dihydro-1H-pyrrole) dicarboxylates, highlighting their potential in photochemical applications (Ghaffari-Tabrizi et al., 1984).
Synthesis of Novel Pyrrole Derivatives
Grošelj et al. (2013) developed a new synthesis method for N-protected methyl 5-substituted-4-hydroxypyrrole-3-carboxylates, starting from N-protected α-amino acids. Their research emphasizes the versatility of this compound in synthesizing functionalized heterocycles and pyrrolidine derivatives (Grošelj et al., 2013).
Pyrrole Reactions with Arylhydrazines
Dubovtsev et al. (2016) studied the reaction of methyl 3-aroyl-1-aryl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates with arylhydrazines. They discovered a pathway to synthesize isomeric methyl 1-aryl-5-(arylcarbamoyl)-4-aroyl-1H-pyrazole-3-carboxylates, demonstrating the compound's role in creating complex heterocyclic structures (Dubovtsev et al., 2016).
Synthesis of Spiroheterocycles
In a 2012 study, Silaichev et al. explored the interaction of methyl 1-aryl-3-cinnamoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates with 3-(arylamino)-1H-inden-1-ones. This interaction led to the creation of spiroheterocycles, which are useful in pharmaceutical and organic synthesis (Silaichev et al., 2012).
Antimicrobial Activity
Mukovoz et al. (2017) investigated the antimicrobial activity of derivatives of this compound. Their research showed promising results against bacteria like Staphylococcus aureus and Escherichia coli, suggesting potential applications in the development of new antimicrobial agents (Mukovoz et al., 2017).
Mechanism of Action
Mode of Action
It is known that the compound was obtained as a single product in an experiment on the cyclization modes of a glycine-derived enamino amide . This suggests that the compound may interact with its targets through a cyclization mechanism.
Biochemical Pathways
The compound is likely involved in the cyclization reactions of similarly functionalized enamines
Biochemical Analysis
Biochemical Properties
It is known that pyrrole derivatives can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, depending on the specific structure and functional groups present in the pyrrole derivative.
Cellular Effects
Other pyrrole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that pyrrole derivatives can have long-term effects on cellular function in both in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of Methyl 4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate at different dosages in animal models are not well studied. Other pyrrole derivatives have shown threshold effects and toxic or adverse effects at high doses .
Metabolic Pathways
It is likely that it interacts with various enzymes or cofactors and could potentially affect metabolic flux or metabolite levels .
Transport and Distribution
It is likely that it interacts with various transporters or binding proteins and could potentially affect its localization or accumulation .
Subcellular Localization
It is possible that it could be directed to specific compartments or organelles based on any targeting signals or post-translational modifications .
Properties
IUPAC Name |
methyl 3-hydroxy-5-oxo-1,2-dihydropyrrole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO4/c1-11-6(10)4-3(8)2-7-5(4)9/h8H,2H2,1H3,(H,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DANTWGGJJYWTIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(CNC1=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37772-85-3 | |
Record name | 4-HYDROXY-2-OXO-2,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLIC ACID METHYL ESTER | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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